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Introduction
GSK8573 is a crucial tool for researchers studying the role of BAZ2A and BAZ2B

bromodomains in chromatin regulation. It serves as a structurally related, inactive control

compound for GSK2801, a potent and selective inhibitor of the BAZ2A and BAZ2B

bromodomains.[1][2][3] The use of GSK8573 in parallel with GSK2801 is essential for ensuring

that the observed effects on chromatin binding and gene expression are specifically due to the

inhibition of BAZ2A/B and not off-target effects. These application notes provide a detailed

protocol for utilizing GSK8573 in chromatin immunoprecipitation (ChIP) assays to serve as a

robust negative control.

BAZ2A and BAZ2B are integral components of chromatin remodeling complexes, playing a key

role in transcriptional regulation.[4] BAZ2A, for instance, is a core subunit of the Nucleolar

Remodeling Complex (NoRC), which is involved in the silencing of ribosomal RNA genes.[4] By

using GSK2801 to inhibit the acetyl-lysine binding function of BAZ2A/B bromodomains,

researchers can investigate their role in gene regulation. GSK8573, which is inactive against

BAZ2A/B, allows for the confident attribution of any changes in protein-DNA interactions to the

specific inhibition of these targets.[1]
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The following tables summarize key quantitative data for GSK2801 and GSK8573, providing a

basis for experimental design and interpretation.

Table 1: In Vitro Binding Affinity of GSK2801 and GSK8573

Compound Target
Dissociation
Constant (Kd)

Reference

GSK2801 BAZ2A 257 nM [1][2][3]

GSK2801 BAZ2B 136 nM [1][2][3]

GSK2801 BRD9 ~1.1 µM [1]

GSK2801 TAF1L(2) ~3.2 µM [1]

GSK8573 BAZ2A/B
No significant binding

up to 50 µM
[1]

GSK8573 BRD9 pKd = 4.5 [1]

Table 2: Cellular Activity of GSK2801 and GSK8573 (Fluorescence Recovery After

Photobleaching - FRAP)

Treatment
Effect on GFP-
BAZ2A Recovery
Half-Time

Interpretation Reference

GSK2801 Accelerated recovery

Displacement of

BAZ2A from

chromatin

[1][2][3]

GSK8573 No effect

Does not displace

BAZ2A from

chromatin

[1][2]

Signaling Pathway and Experimental Workflow
To visually represent the underlying biological process and the experimental procedure, the

following diagrams are provided.
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Caption: BAZ2A/B signaling pathway and the inhibitory action of GSK2801.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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